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Compound of Interest

Compound Name: MMPP

Cat. No.: B1229142

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
Magnesium Monoperoxyphthalate (MMPP), a versatile oxidizing agent. The information is

compiled to assist laboratory personnel in minimizing risks and ensuring a safe working
environment.

Chemical and Physical Properties

Magnesium monoperoxyphthalate (MMPP) is a water-soluble peroxy acid that serves as an
efficient oxidizing agent in various organic synthesis reactions.[1] It is often considered a safer
and more stable alternative to other peracids like meta-chloroperoxybenzoic acid (m-CPBA).[1]
The by-product of its reactions, magnesium phthalate, is also water-soluble, which simplifies
purification procedures.[1]

Table 1: Chemical and Physical Properties of MMPP
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Property Value Reference
Chemical Formula C16H10MgO10 [2]
Molecular Weight 386.55 g/mol

Appearance White granular solid

Water soluble (160 g/L at

Solubility
15°C)
Melting Point 96°C (decomposes)
Flash Point 173.4°C [2]

Hazard Identification and Classification

MMPP is classified as a hazardous substance. The primary hazards associated with MMPP are
related to its oxidizing properties and potential for irritation.

Table 2: Hazard Classification of MMPP

Hazard Class Category Hazard Statement

Organic Peroxide Type E Heating may cause a fire.

Causes severe skin burns and

Skin Corrosion/Irritation Category 1C
eye damage.
Serious Eye Damage/Eye )
o Category 1 Causes serious eye damage.
Irritation
Acute Toxicity (Inhalation) Category 4 Harmful if inhaled.

Specific Target Organ Toxicity -  Category 3 (Respiratory tract May cause respiratory

Single Exposure irritation) irritation.

Source: Compiled from multiple Safety Data Sheets.

Hazard Summary Diagram

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://en.wikipedia.org/wiki/Magnesium_monoperoxyphthalate
https://en.wikipedia.org/wiki/Magnesium_monoperoxyphthalate
https://www.benchchem.com/product/b1229142?utm_src=pdf-body
https://www.benchchem.com/product/b1229142?utm_src=pdf-body
https://www.benchchem.com/product/b1229142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

{Magnesium Monoperoxyphthalate (MMPP){Oxidizer | Skin & Eye rritant | Respiratory Irrtant | Harmful if Inhaled}} |—> iAot il —> [ e e o e [ L e e P e e R PR e AU R R P S A N e

Click to download full resolution via product page

Caption: A summary of the primary hazards associated with MMPP and the corresponding
general precautions.

Toxicological Information

Detailed quantitative toxicological data for MMPP, such as LD50 (lethal dose, 50%) and LC50
(lethal concentration, 50%) values, are not readily available in the public domain. Safety Data
Sheets for MMPP consistently report "no data available" for these metrics.

However, a study on the human health impacts of MMPP when used as a bleach in the denim
industry determined that it has high inhibitory activity against pathogenic microorganisms at low
doses. The same study also concluded that MMPP did not show cytotoxic activity against
eukaryotic cells in the range of 1 pg/mL to 1 mg/mL.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with
MMPP.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
procedures being performed. The following table provides general PPE recommendations.

Table 3: Recommended Personal Protective Equipment (PPE) for Handling MMPP
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Body Part

Recommended PPE

Specifications

Eyes/Face

Safety glasses with side
shields or goggles. A face
shield may be necessary for

splash hazards.

ANSI Z87.1 compliant.

Skin

Chemical-resistant gloves
(e.g., nitrile, neoprene). Lab
coat or chemical-resistant

apron.

Ensure gloves are compatible
with MMPP.

Respiratory

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a

NIOSH-approved respirator for

particulates may be required.

Follow OSHA 29 CFR
1910.134 for respirator use.

PPE Selection Workflow
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Caption: A workflow diagram for selecting the appropriate Personal Protective Equipment
(PPE) when handling MMPP.

Storage Requirements

MMPP should be stored in a cool, dry, and well-ventilated area away from incompatible
materials.

Keep containers tightly closed.

Store away from heat, sparks, and open flames.

Avoid contact with combustible materials, reducing agents, and strong acids or bases.

Store in a designated area for oxidizing agents.

Emergency Procedures
First Aid Measures

Table 4: First Aid Procedures for MMPP Exposure
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and give
Ingestion .
them 1-2 glasses of water to drink. Seek

immediate medical attention.

Spill and Leak Procedures

o Evacuate the area.
o Wear appropriate PPE.

o For small spills: Carefully sweep up the solid material and place it in a designated, labeled
waste container. Avoid generating dust.

o For large spills: Contain the spill and prevent it from entering drains or waterways. Absorb
with inert material (e.g., sand, vermiculite) and place in a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Spill Response Workflow
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Caption: A workflow for responding to a spill of MMPP in a laboratory setting.
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Disposal Considerations

Dispose of MMPP and any contaminated materials in accordance with all applicable federal,
state, and local regulations. Contact your institution's Environmental Health and Safety (EHS)
department for specific disposal guidance. Do not dispose of MMPP down the drain.

Experimental Protocols

Detailed experimental protocols for the synthesis or use of MMPP should always be preceded
by a thorough review of the Safety Data Sheet and a comprehensive, experiment-specific risk
assessment. Standard operating procedures (SOPs) should be developed and followed for all
routine processes involving MMPP. These SOPs should include details on weighing,
transferring, reaction setup, workup, and waste disposal.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for professional safety training, a thorough review of the Safety Data
Sheet (SDS), and adherence to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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